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Compound of Interest

Compound Name: 2,6-Dibromo-p-benzoquinone

Cat. No.: B050551

Essential Safety and Handling Guide for 2,6-
Dibromo-p-benzoquinone

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling and disposal of 2,6-Dibromo-p-
benzoquinone (CAS No. 19643-45-9), a compound noted for its potential genotoxicity.[1][2]
Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following table summarizes the recommended PPE for handling 2,6-Dibromo-p-
benzoquinone, based on data for similar hazardous compounds.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact, as the
compound may cause skin

irritation.[3]

Eye Protection

Safety goggles or a face shield

To protect eyes from dust
particles and potential
splashes, as the compound
can cause serious eye

irritation.[3]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes

To minimize skin exposure. For
larger quantities or when
generating dust, additional
protective clothing may be

necessary.

Respiratory Protection

NIOSH/MSHA approved
respirator (e.g., N95 dust

mask)

To be used when handling the
solid compound, especially if
there is a risk of dust
formation, as it may cause

respiratory irritation.[3]

Experimental Protocols: Safe Handling and Disposal

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[4]

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[4]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC406470050&productDescription=2+6-DIBROMO-N-CHLORO-P-B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77351.pdf
https://pim-resources.coleparmer.com/sds/77351.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound
within a fume hood or a ventilated balance enclosure to control dust. Avoid generating dust
during handling.[3][4]

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[3] Do not eat, drink, or smoke in the laboratory.

Spill Response:
» Evacuate: In case of a significant spill, evacuate the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, carefully sweep up the material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[3]

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

e Reporting: Report all spills to the laboratory supervisor.
Disposal Plan:

o Waste Chemical: Dispose of 2,6-Dibromo-p-benzoquinone waste in a designated, labeled
hazardous waste container.[3][5]

» Contaminated Materials: All PPE and materials (e.g., paper towels, weighing paper)
contaminated with 2,6-Dibromo-p-benzoquinone should be collected in a sealed, labeled
bag and disposed of as hazardous waste.

o Regulations: All waste disposal must be in accordance with local, state, and federal
regulations.[5]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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